Cas no 1361586-24-4 (2,3',4',5'-Tetrachlorobiphenyl-3-carbonyl chloride)

• Product Name: 2,3',4',5'-Tetrachlorobiphenyl-3-carbonyl chloride
• CAS No: 1361586-24-4
• MF: C₁₃H₅Cl₅O
• MW: 354.443198919296
• CID: 4790202
• Update Time: 2025-06-07

2,3',4',5'-Tetrachlorobiphenyl-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3',4',5'-Tetrachlorobiphenyl-3-carbonyl chloride

• Inchi： 1S/C13H5Cl5O/c14-9-4-6(5-10(15)12(9)17)7-2-1-3-8(11(7)16)13(18)19/h1-5H
• InChI Key： DNTSVMLNGKYZFZ-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)Cl)=CC=CC=1C1C=C(C(=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 325
• XLogP3: 6.9
• Topological Polar Surface Area: 17.1

Additional information on 2,3',4',5'-Tetrachlorobiphenyl-3-carbonyl chloride

Introduction to 2,3',4',5'-Tetrachlorobiphenyl-3-carbonyl chloride (CAS No. 1361586-24-4)

2,3',4',5'-Tetrachlorobiphenyl-3-carbonyl chloride (CAS No. 1361586-24-4) is a specialized chemical compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure and reactivity, holds potential applications in various scientific and industrial processes. This article aims to provide a comprehensive overview of 2,3',4',5'-Tetrachlorobiphenyl-3-carbonyl chloride, including its chemical properties, synthesis methods, and recent research developments.

The molecular formula of 2,3',4',5'-Tetrachlorobiphenyl-3-carbonyl chloride is C₁₃H₅Cl₅O. The compound features a biphenyl core with four chlorine atoms substituted at the 2, 3', 4', and 5' positions, and a carbonyl chloride group attached to the 3-position of the first phenyl ring. This unique structure imparts specific chemical properties that make it valuable in various synthetic reactions and as an intermediate in the production of more complex molecules.

In terms of physical properties, 2,3',4',5'-Tetrachlorobiphenyl-3-carbonyl chloride is a solid at room temperature with a high melting point due to the presence of multiple chlorine atoms and the rigid biphenyl framework. It is generally insoluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetone. These solubility characteristics are crucial for its use in organic synthesis and other chemical processes.

The synthesis of 2,3',4',5'-Tetrachlorobiphenyl-3-carbonyl chloride typically involves several steps. One common approach is to start with 2,3',4',5'-tetrachlorobiphenyl and introduce the carbonyl chloride group through a chlorination reaction. This process requires careful control of reaction conditions to ensure high yields and purity of the final product. Recent advancements in catalytic methods have improved the efficiency and selectivity of this synthesis, making it more accessible for large-scale production.

In the realm of pharmaceutical research, 2,3',4',5'-Tetrachlorobiphenyl-3-carbonyl chloride has shown promise as an intermediate in the development of novel drugs. Its reactivity with various nucleophiles allows for the formation of diverse functional groups, which can be tailored to target specific biological pathways. For instance, recent studies have explored its use in the synthesis of potential anticancer agents and anti-inflammatory compounds. These studies highlight the versatility of 2,3',4',5'-Tetrachlorobiphenyl-3-carbonyl chloride in drug discovery and development.

Beyond pharmaceutical applications, 2,3',4',5'-Tetrachlorobiphenyl-3-carbonyl chloride has also found utility in materials science. Its ability to form stable covalent bonds with other molecules makes it a valuable component in the production of advanced polymers and coatings. Research in this area has focused on developing materials with enhanced mechanical properties and resistance to environmental factors such as UV radiation and chemical degradation.

Safety considerations are paramount when handling 2,3',4',5'-Tetrachlorobiphenyl-3-carbonyl chloride. While it is not classified as a hazardous material under current regulations, proper safety protocols should be followed to prevent exposure to skin or inhalation. Personal protective equipment (PPE) such as gloves and respirators is recommended when working with this compound to ensure safe handling.

In conclusion, 2,3',4',5'-Tetrachlorobiphenyl-3-carbonyl chloride (CAS No. 1361586-24-4) is a versatile chemical compound with a wide range of applications in organic chemistry, pharmaceutical research, and materials science. Its unique molecular structure and reactivity make it an important intermediate in various synthetic processes. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in scientific and industrial contexts.